Cas no 1421047-05-3 (N-Methyl-N-[(3R)-piperidin-3-yl]-1,3-benzoxazol-2-amine;hydrochloride)

N-Methyl-N-[(3R)-piperidin-3-yl]-1,3-benzoxazol-2-amine;hydrochloride structure
1421047-05-3 structure
Product Name:N-Methyl-N-[(3R)-piperidin-3-yl]-1,3-benzoxazol-2-amine;hydrochloride
CAS No:1421047-05-3
MF:C13H18ClN3O
MW:267.754521846771
CID:2172891
Update Time:2023-08-05

N-Methyl-N-[(3R)-piperidin-3-yl]-1,3-benzoxazol-2-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (R)-n-methyl-n-(piperidin-3-yl)benzo[d]oxazol-2-amine hydrochloride
    • N-Methyl-N-[(3R)-piperidin-3-yl]-1,3-benzoxazol-2-amine;hydrochloride
    • Inchi: 1S/C13H17N3O.ClH/c1-16(10-5-4-8-14-9-10)13-15-11-6-2-3-7-12(11)17-13;/h2-3,6-7,10,14H,4-5,8-9H2,1H3;1H/t10-;/m1./s1
    • InChI Key: APNVPYTYTGSRSX-HNCPQSOCSA-N
    • SMILES: Cl.O1C2C=CC=CC=2N=C1N(C)[C@H]1CNCCC1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 261
  • Topological Polar Surface Area: 41.3
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